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Compound of Interest

Compound Name: (1R)-Chrysanthemolactone

Cat. No.: B15591052

For researchers, scientists, and drug development professionals, the proper disposal of
laboratory chemicals is a critical component of ensuring a safe and compliant work
environment. While specific disposal protocols for every compound are not always readily
available in public literature, a systematic approach based on established principles of
chemical waste management can provide a clear path forward. This guide outlines the
essential steps and considerations for the proper disposal of (1R)-Chrysanthemolactone, a
monoterpenoid compound.

Immediate Safety and Logistical Information

Currently, specific, universally mandated disposal procedures for (1R)-Chrysanthemolactone
are not detailed in publicly available regulatory documents. The Globally Harmonized System
(GHS) classification for this compound has not been widely reported, with some suppliers
indicating that no specific hazards have been identified. In the absence of explicit directives,
the responsibility falls on the user to conduct a thorough risk assessment in consultation with
their institution's Environmental Health & Safety (EHS) department.

The following procedures are based on general best practices for laboratory chemical waste.
Always prioritize your institution's specific waste management protocols and the guidance of
your EHS officer.

Step-by-Step Disposal Protocol
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e Consult the Safety Data Sheet (SDS): The primary source of information for chemical
handling and disposal is the SDS provided by the manufacturer. Section 13 of the SDS
should contain disposal considerations. If you do not have an SDS, request one from your
supplier.

o Contact Your Institution's EHS Department: Before proceeding with any disposal method,
consult your organization's EHS department. They are the final authority on waste
management at your facility and can provide guidance based on local, state, and federal
regulations. Provide them with all available information on (1R)-Chrysanthemolactone,
including the data presented in this guide.

o Waste Characterization: Based on the available data and EHS guidance, characterize the
waste.

o Hazardous vs. Non-Hazardous: If the compound is determined to be non-hazardous and
local regulations permit, it may be disposable as regular laboratory waste. However, given
that toxicological properties have not been thoroughly investigated, treating the compound
as potentially hazardous is the most prudent approach.

o Waste Stream Segregation: Never mix (1R)-Chrysanthemolactone waste with other
chemical wastes unless explicitly permitted by your EHS department. Incompatible
chemicals can react, creating a more hazardous situation.

» Containerization and Labeling:

o Collect waste (1R)-Chrysanthemolactone, including contaminated labware (e.g., pipette
tips, gloves), in a designated, leak-proof container that is chemically compatible with the
substance.

o Clearly label the container with "Hazardous Waste" (or as directed by EHS), the full
chemical name "(1R)-Chrysanthemolactone,"” the quantity, and the date of accumulation.

e Accumulation and Storage:

o Store the waste container in a designated Satellite Accumulation Area (SAA) within the
laboratory.
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o Ensure the container is kept closed except when adding waste.

o Store in a cool, dry, and well-ventilated area away from incompatible materials.

o Arrange for Pickup: Once the container is full or you are finished with the compound, arrange
for a hazardous waste pickup through your institution's EHS department.

Chemical Properties for Disposal Assessment

To facilitate discussion with your EHS department and to properly assess disposal routes, the
following known properties of (1R)-Chrysanthemolactone are summarized.

Property Value Citation
Molecular Formula C10H1602 [1]
Molecular Weight 168.23 g/mol [1]

. Typically exists as a solid at
Physical State [1]
room temperature.

Boiling Point ~235.6 °C at 760 mmHg [1]

Estimated at 898 mg/L at 25

Water Solubili
b4 °C (sparingly soluble).

o None found in publicly
GHS Hazard Classification )
available sources.

Disposal Decision Workflow

The following diagram illustrates the logical steps to determine the appropriate disposal
procedure for (1R)-Chrysanthemolactone.
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Treat as Chemical Hazardous Waste

[Start: Have (1R)-Chrysanthemolactone Waste]

'

[Consult Supplier's Safety Data Sheet (SDS)]

'

Does SDS Section 13
provide specific disposal instructions?

No / Unclear Yes

Consult Institutional EHS Department

Follow specific instructions
in the SDS

Does EHS approve
a non-hazardous route?

No Yes

Dispose as Non-Hazardous Waste
(per institutional protocol)

1. Collect in a compatible, sealed container.
2. Label clearly with chemical name and hazard.

Arrange for EHS Waste Pickup

Click to download full resolution via product page

Caption: Disposal decision workflow for (1R)-Chrysanthemolactone.
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This guide provides a framework for the safe and compliant disposal of (1R)-
Chrysanthemolactone. By prioritizing institutional protocols and direct consultation with EHS
professionals, laboratories can maintain the highest standards of safety and environmental
responsibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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